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Compound of Interest

Compound Name: (R)-8-Amino-7-oxononanoic acid

CAS No.: 682799-69-5

Cat. No.: B10778523

Get Quote

Executive Summary: The (R)-KAPA Scaffold
(R)-KAPA (7-keto-8-aminopelargonic acid, also known as 8-amino-7-oxononanoic acid) acts as

the obligate substrate for DAPA Aminotransferase (BioA) and the product of KAPA Synthase

(BioF). In vivo validation typically focuses on (R)-KAPA analogues (e.g., desmethyl-KAPA,

amiclenomycin derivatives) that competitively inhibit BioA, or on validating (R)-KAPA

accumulation as a biomarker of pathway inhibition.

Primary Mechanism: Competitive inhibition of PLP-dependent transamination (BioA).

Therapeutic Class: Antibiotic (Anti-TB), Herbicide.

Key Advantage: Absence of target pathway in humans (Safety).

Mechanistic Validation & Pathway Logic
To validate (R)-KAPA inhibitory effects, one must demonstrate disruption of the biotin synthesis

flux. The inhibitor mimics the transition state of (R)-KAPA binding to the BioA-PLP complex,

preventing the formation of DAPA (7,8-diaminopelargonic acid).
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Signaling Pathway Diagram (Graphviz)
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Caption: The Biotin Biosynthesis Pathway. (R)-KAPA is the central intermediate. Inhibitors

mimic (R)-KAPA to block BioA, halting biotin production and causing cell death.

Comparative Analysis: (R)-KAPA Analogues vs.
Standards
In vivo efficacy is measured against standard antibiotics (for TB models) or herbicides.
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Feature
(R)-KAPA
Analogues (Target:
BioA)

Isoniazid (Target:
InhA)

Glyphosate
(Target: EPSPS)

Mechanism

PLP-dependent

transaminase

inhibition

Cell wall mycolic acid

synthesis inhibition

EPSP synthase

inhibition (Aromatic

AA synthesis)

Selectivity
High (Pathway absent

in mammals)

High (Mycobacteria

specific)

High (Plant/Bacteria

specific)

Resistance Profile
Novel target (BioA);

low cross-resistance

High clinical

resistance prevalence

Widespread

resistance

(crops/weeds)

Biotin Rescue
Yes (Efficacy reversed

by exogenous biotin)
No No

In Vivo Half-Life

Variable (Requires

ester prodrugs for

permeability)

~1-4 hours (Humans) Variable

In Vivo Validation Protocols
Reliable validation requires demonstrating that efficacy is strictly due to biotin depletion. This is

proven by the "Biotin Rescue" phenotype.

Experimental Workflow: Murine Infection Model (M.
tuberculosis)
Objective: Validate anti-mycobacterial efficacy of (R)-KAPA analogues.

Inoculation: Aerosol infection of BALB/c mice with M. tuberculosis H37Rv (~100 CFU/lung).

Dosing Regimen:

Group A (Vehicle): PBS/Tween-80 daily.
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Group B (Treatment): (R)-KAPA Analogue (e.g., 25-100 mg/kg) via oral gavage (PO) or

intraperitoneal (IP) injection.

Group C (Rescue Control): Treatment + Dietary Biotin Supplementation (100 mg/kg in

chow).

Group D (Positive Control): Isoniazid (25 mg/kg).

Duration: 4 weeks of treatment.

Readout:

Sacrifice mice at Day 28.

Homogenize lungs and spleen.

Plate on 7H10 agar (with OADC enrichment).

Key Metric: Log10 reduction in CFU.

Self-Validating Check: Group C (Rescue) must show significantly higher bacterial load than

Group B. If biotin does not rescue the phenotype, the compound has off-target toxicity.

Experimental Workflow: Herbicidal Assay (Arabidopsis
thaliana)
Objective: Validate phytotoxicity and BioA inhibition.

Germination: Plate A. thaliana seeds on MS agar.

Treatment: Apply (R)-KAPA analogue (0.1 - 100 µM).

Rescue Condition: Co-application of Biotin (1 µM) or DAPA (1 µM).

Observation: Measure root length and bleaching (chlorosis) at Day 7.

Causality Confirmation:

Growth Inhibition: Observed in Treatment.[1][2][3]
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Growth Restoration: Observed in Rescue (Biotin/DAPA).

Failure to Rescue: Observed if treated with KAPA (substrate) accumulation, confirming the

block is downstream of KAPA.

Quantitative Data Presentation
Typical results for a potent (R)-KAPA-based BioA inhibitor (e.g., derived from Amiclenomycin).

Metric Value Interpretation

IC50 (BioA Enzyme) < 50 nM
High affinity binding to PLP-

enzyme complex.

MIC (M. tuberculosis) 0.5 - 2.0 µg/mL Potent antibacterial activity.

MIC (+ Biotin) > 64 µg/mL
Crucial: Confirms mechanism

is biotin starvation.

CC50 (Vero Cells) > 100 µM
Low mammalian toxicity

(Target is absent).

Mouse Lung CFU Red. ~2.0 Log10
Significant in vivo bactericidal

effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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